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Compound of Interest

Compound Name: Azobenzene, 4-(phenylazo)-

Cat. No.: B072270 Get Quote

Essential Safety and Handling Guide for 4-
Phenylazoaniline
Chemical Identification: 4-Phenylazoaniline (CAS: 60-09-3) Synonyms: p-Aminoazobenzene,

Aniline Yellow, C.I. Solvent Yellow 1[1][2]

This guide provides crucial safety and logistical information for laboratory professionals

handling 4-Phenylazoaniline. The following procedures are designed to ensure safe handling,

storage, and disposal of this chemical.

Physicochemical and Hazard Data
A summary of the key physical, chemical, and hazard information for 4-Phenylazoaniline is

provided below.
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Property Value

Appearance
Odorless brownish-yellow needles with a bluish

coating, or an orange powder.[1]

Molecular Formula C12H11N3

Molecular Weight 197.24 g/mol [1]

Melting Point 123-126 °C[3]

Boiling Point > 360 °C[3]

Solubility
Slightly soluble in hot water; soluble in hot

alcohol, ether, benzene, and chloroform.

Primary Hazards
Harmful if swallowed, in contact with skin, or if

inhaled. Causes skin and eye irritation.

Carcinogenicity
Classified as a Group 2B carcinogen (possibly

carcinogenic to humans) by IARC.[1][4]

Environmental Hazards
Very toxic to aquatic life with long-lasting effects.

[5]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety.
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Protection Type Specification

Eye and Face Protection

Use safety glasses with side-shields or goggles

that are tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).

Skin Protection

Wear chemical-resistant, impervious gloves

(e.g., disposable nitrile gloves).[5] Disposable

Tyvek-type sleeves should be worn and taped to

gloves.[6] A lab coat or disposable protective

clothing is required.[5]

Respiratory Protection

For operations where dust may be generated, a

NIOSH-approved half-face respirator with a

combination filter cartridge for organic vapors,

acid gases, and particulates (HEPA) is

recommended.[6]

Operational Plan: Handling and Storage Protocols
Handling:

Training: Before working with this chemical, ensure you have been trained on its proper

handling and storage procedures.[1]

Ventilation: Always handle 4-Phenylazoaniline in a well-ventilated area, preferably within a

chemical fume hood.[5]

Avoid Dust Formation: Take precautions to minimize the generation of dust.[5] Do not

breathe in the dust.

Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly with

soap and water after handling.[5]

Labeling: Ensure all containers are clearly labeled.[5]

Storage:
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Container: Store in the original, tightly closed container.[5]

Conditions: Keep in a cool, dry, and well-ventilated place.[5] Refrigerated temperatures are

recommended for storage.[6]

Incompatibilities: Store away from strong oxidizing agents.[3]

Security: Store in a locked-up area that is only accessible to authorized personnel.[7]

Disposal Plan
Proper disposal of 4-Phenylazoaniline and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Classification: This material and its container must be disposed of as hazardous

waste.

Containment: Collect waste material in a sealed, labeled container.

Disposal Route: Dispose of contents and container in accordance with local, regional, and

national regulations at an approved waste disposal plant.[4]

Environmental Release: Avoid release to the environment.[4] Do not allow the product to

enter drains.

Emergency Procedures
Spill Response:

Isolate the Area: Evacuate personnel from the immediate area and move upwind.[5] Isolate

the spill or leak area for at least 25 meters for solids.[6]

Control Ignition Sources: Remove all sources of ignition.[6]

Cleanup:

For small spills, dampen the solid material with acetone and transfer it to a suitable

container for disposal.[6][8]
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Use absorbent paper dampened with acetone to pick up any remaining material.[8]

Avoid generating dust during cleanup.[5]

Decontamination: Wash all contaminated surfaces with acetone followed by a soap and

water solution.[8]

PPE for Cleanup: Wear appropriate PPE, including respiratory protection, during spill

cleanup.[5]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Seek medical attention if you feel unwell.[4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of

water to dilute the chemical. Immediately call a poison control center or physician.[6][8]
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Caption: Workflow for Safe Handling and Disposal of 4-Phenylazoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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